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Compound of Interest

Compound Name: Daphnilongeridine

Cat. No.: B8261935

CAS Number: 922522-15-4
Molecular Formula: C32Hs51NOa

Molecular Weight: 513.76 g/mol

Introduction

Daphnilongeridine is a naturally occurring alkaloid belonging to the complex family of
Daphniphyllum alkaloids.[1] It has been isolated from plants of the Daphniphyllum genus,
specifically from Daphniphyllum macropodum Mig.[1] and potentially from Daphniphyllum
longeracemosum. The intricate polycyclic structure of Daphnilongeridine has made it a
subject of interest within the chemical and pharmacological research communities. This
document provides a comprehensive technical guide on Daphnilongeridine, summarizing the
available data on its properties, biological activities, and the experimental context of its study.

Physicochemical Properties

Daphnilongeridine is characterized by a complex molecular structure typical of Daphniphyllum
alkaloids. A summary of its key physicochemical properties is presented in Table 1.
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Property Value Source

Molecular Formula C32H51NO4 [1]

Molecular Weight 513.76 g/mol [1]

Appearance Powder Chemical Supplier Data

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [1]
Acetate, DMSO, Acetone

Table 1: Physicochemical Properties of Daphnilongeridine

Biological Activity

The biological activities of the broader class of Daphniphyllum alkaloids have been a subject of
scientific investigation, with studies reporting a range of effects including cytotoxic, antioxidant,
and anti-HIV properties. However, specific and detailed biological data for Daphnilongeridine
are limited in the public domain. One source notes that Daphnilongeridine has demonstrated
cytotoxicity against several tumor cell lines, although specific quantitative data such as ICso
values and the cell lines tested are not provided.[1]

Experimental Protocols

Detailed experimental protocols for the synthesis, isolation, and biological evaluation of
Daphnilongeridine are not readily available in the current body of scientific literature. The
isolation of related Daphniphyllum alkaloids from plant material generally involves extraction
with organic solvents followed by chromatographic separation techniques.

A general workflow for the isolation and characterization of Daphniphyllum alkaloids is depicted
in the following diagram.
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Figure 1: Generalized workflow for the isolation of Daphnilongeridine.

Signaling Pathways and Mechanism of Action

Due to the limited research specifically focused on Daphnilongeridine, its mechanism of
action and any associated signaling pathways have not been elucidated. Further investigation
is required to understand how this alkaloid exerts its reported cytotoxic effects.

Synthesis

The total synthesis of Daphnilongeridine has not been reported in detail in the available
scientific literature. The synthesis of other structurally related Daphniphyllum alkaloids has
been achieved and typically involves complex, multi-step synthetic routes.

Conclusion and Future Directions

Daphnilongeridine is a structurally complex Daphniphyllum alkaloid with reported, albeit
unspecified, cytotoxic activity. There is a significant gap in the scientific literature regarding its
guantitative biological data, detailed experimental protocols for its study, and its mechanism of
action. Future research should focus on:

o The full synthesis of Daphnilongeridine to provide a renewable source for further study.
o Comprehensive biological screening to identify its full spectrum of activities.

 In-depth studies to determine its mechanism of action and identify the cellular signaling
pathways it modulates.

Such studies would be invaluable for assessing the potential of Daphnilongeridine as a lead
compound in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Daphnilongeridine: An In-Depth Technical Overview].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8261935#daphnilongeridine-cas-number-922522-15-
4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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